4-Chloro-1-(4-chloro-2-methylphenoxy)-2-butanol

• Molecular Formula: C11H14Cl2O2
• Molecular Weight: 249.13 g/mol
• IUPAC Name: 4-chloro-1-(4-chloro-2-methylphenoxy)butan-2-ol
• InChI: InChI=1S/C11H14Cl2O2/c1-8-6-9(13)2-3-11(8)15-7-10(14)4-5-12/h2-3,6,10,14H,4-5,7H2,1H3
• InChI Key: INIFSXSGXVPPCW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OCC(CCCl)O

Description

4-Chloro-1-(4-chloro-2-methylphenoxy)-2-butanol is a useful research compound. Its molecular formula is C11H14Cl2O2 and its molecular weight is 249.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

4-Chloro-1-(4-chloro-2-methylphenoxy)-2-butanol was prepared according to the procedure of Preparation 4 using 105 g. (0.74 mole) of 2-methyl-4-chlorophenol, 171.5 g. (1.2 mole) of 1,4-dichloro-2-butanol, 50.3 g. of sodium hydroxide, 300 ml. of water and 300 ml. of tertiary butanol. There was obtained 84 g. (45.5%) of product which distilled at 135° C./0.01 mm.

Synthesis routes and methods II

Procedure details

4-Chloro-1(4-chloro-2-methylphenoxy)-2-butanol was prepared according to the procedure of Preparation 4 using 105 g (0.74 mole) of 2-methyl-4-chlorophenol, 171.5 g (1.2 mole) of 1,4-dichloro-2-butanol, 50.3 g of sodium hydroxide, 300 ml of water and 300 ml of tertiary butanol. There was obtained 84 g (45.5%) of product which distilled at 135° C./0.01 mm.